Cas no 2172142-55-9 (3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid)

• Product Name: 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
• CAS No: 2172142-55-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6006599
• PubChem ID: 165813992
• Update Time: 2025-11-01

3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172142-55-9
• EN300-1486439
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid

• Inchi： 1S/C24H28N2O5/c1-4-24(3,22(29)25-15(2)13-21(27)28)26-23(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20H,4,13-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： NUKKFWVICNDTQN-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NC(C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid

Professional Introduction to 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic Acid (CAS No. 2172142-55-9)

3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid, with the CAS number 2172142-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluoren-9-ylmethoxy moiety and an amide linkage in its backbone suggests potential interactions with biological targets, making it a subject of intense research interest.

The molecular formula of this compound is C₂₅H₃₃N₃O₅, reflecting its complex composition. The structural features of 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid include an amide group, a fluorene-based substituent, and a butanoic acid tail. These elements contribute to its potential role as a building block in the synthesis of more complex molecules, particularly in the development of novel drugs targeting various diseases.

In recent years, there has been growing interest in the use of fluorene derivatives in medicinal chemistry due to their favorable pharmacokinetic properties and ability to interact with biological macromolecules. The fluoren-9-ylmethoxy group in this compound is particularly noteworthy, as it has been shown to enhance the solubility and bioavailability of associated molecules. This feature makes it an attractive candidate for drug design, where improving pharmacokinetic profiles is often critical for therapeutic success.

The amide linkage in 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid also plays a crucial role in its potential biological activity. Amides are well-known for their ability to mimic natural amino acids and peptides, which can facilitate interactions with enzymes and receptors. This property has been exploited in the development of protease inhibitors, kinase inhibitors, and other targeted therapies. The specific arrangement of atoms in this compound's structure may enable it to bind to specific biological targets with high affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid might interact with proteins and other biomolecules. These simulations have provided valuable insights into its potential as a lead compound for drug discovery efforts.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the careful assembly of various functional groups, including the introduction of the amide bond and the attachment of the fluorene-based moiety. Each step must be meticulously controlled to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule.

The potential applications of 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid extend beyond traditional drug development. Its unique structural features make it a valuable tool for research into novel chemical biology probes. These probes can be used to study enzyme mechanisms, protein-protein interactions, and other fundamental biological processes. By understanding how this compound interacts with biological systems, researchers can gain insights that may lead to new therapeutic strategies.

In conclusion, 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid (CAS No. 2172142-55-9) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical chemistry and biomedicine. Its unique combination of functional groups, including the fluoren-9-ylmethoxy moiety and amide linkage, positions it as a promising candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.